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Compound of Interest |

(R)-(+)-2-
Compound Name: (Phenylcarbamoyloxy)propionic
acid
CAS No.: 145987-00-4
Cat. No.: B136575

Part 1: Executive Safety Summary

Immediate Action Directive: Treat this substance as a Contact Irritant and Potential Sensitizer.
Unlike its parent compound (propionic acid), this derivative is a solid. Do not dispose of via
municipal drains. All waste must be routed for high-temperature incineration.

Critical Parameter Data Point

CAS Number 145987-00-4 (R-isomer)

Physical State Solid (White to off-white powder)

Primary Hazard Skin/Eye lIrritation; Respiratory tract irritation.[1]

] Carbamate ester of lactic acid (Propionic acid
Chemical Class o
derivative).

_ Thermal Destruction (Incineration) via approved
Disposal Method )
chemical waste contractor.

Part 2: Chemical Profile & Hazard Logic

To dispose of a chemical safely, one must understand its stability and reactivity.
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Structural Analysis

The molecule consists of a phenylcarbamate moiety attached to a propionic acid backbone.

o Carbamate Linkage (-NH-CO-0O-): Chemically stable at neutral pH but susceptible to
hydrolysis under strong acidic or basic conditions. Biologically, carbamates can act as
sensitizers or enzyme inhibitors.

o Carboxylic Acid Group (-COOH): Confers acidity. In solution, it will lower pH, potentially
mobilizing other contaminants if mixed with heavy metals.

Risk Assessment (E-E-A-T)

 Inhalation: Dust inhalation poses a risk of respiratory sensitization due to the carbamate
structure.

o Thermal Decomposition: Heating to decomposition (approx. >150°C) releases Nitrogen
Oxides (NOx), Carbon Monoxide (CO), and potentially trace Aniline vapors.

o Reactivity: Incompatible with strong oxidizers and strong bases (hydrolysis releases aniline).

Part 3: Personal Protective Equipment (PPE) Matrix

Rationale: The primary route of entry is inhalation of dust and dermal contact.
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Zone

PPE Requirement

Technical Justification

Respiratory

N95 / P2 Respirator (Minimum)

Prevents inhalation of fine
particulates during weighing or

spill cleanup.

Dermal

Nitrile Gloves (Double gloving

recommended)

Provides barrier against
organic permeation.
Carbamates can permeate

latex.

Ocular

Chemical Safety Goggles

Prevents ocular damage from
acidic dust; safety glasses are

insufficient for powders.

Body

Lab Coat (Buttoned)

Standard protection against
particulate accumulation on

clothing.

Part 4: Disposal Procedures (Step-by-Step)
Scenario A: Disposal of Pure Solid (Expired/Excess

Stock)

Objective: Complete thermal destruction of the organic framework.

e Segregation: Do not mix with oxidizers (e.g., nitrates, perchlorates) to prevent exothermic

reactions in the waste container.

o Containerization: Transfer the solid into a High-Density Polyethylene (HDPE) or Glass wide-

mouth jar.

o Note: Avoid metal containers due to the acidic nature of the compound (corrosion risk over

long storage).

o Labeling: Affix a hazardous waste label.

o Constituents: "(R)-(+)-2-(Phenylcarbamoyloxy)propionic acid"
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o Hazards: "Irritant”, "Organic Solid".

» Final Disposition: Route to High-Temperature Incineration (Code: Incin-Organic).

Scenario B: Disposal of Reaction Mixtures (Solvated)

Objective: Prevent precipitation and safe solvent management.

o Compatibility Check: Ensure the solvent system is compatible with the waste stream (e.g.,
do not mix acetone solutions with concentrated hydrogen peroxide).

o Neutralization (Optional but Recommended): If the solution is highly acidic due to the
propionic acid moiety, adjust pH to 6—-8 using Sodium Bicarbonate (NaHCOs) before adding
to the waste drum to prevent drum corrosion.

o Stream Selection:
o Halogenated Solvents (DCM, Chloroform): Dispose in "Halogenated Organic Waste".

o Non-Halogenated Solvents (Methanol, Ethyl Acetate): Dispose in "Non-Halogenated
Organic Waste".

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Wipes)

o Collection: Place all solid debris contaminated with the substance into a clear polyethylene
bag (secondary containment).

o Seal: Tightly seal the bag (gooseneck tie or tape).

o Disposal: Place the sealed bag into the Solid Hazardous Waste Drum (often the "Lab Trash"
for incineration). Do not throw in regular trash.

Part 5: Visualized Workflows
Waste Stream Decision Tree

This logic gate ensures the material ends up in the correct incineration path.
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Waste Material:

(R)-(+)-2-(Phenylcarbamoyloxy)propionic acid

Physical State?

o

Solid (Powder)

Contaminated Debris

Liquid (Solution) (Gloves/Wipes)

:

Solvent Type?

Hazardous Solid Waste
(Double Bagged)

Solid Organic Waste Bin Halogenated Non-Halogenated
(HDPE/Glass) (DCM, Chloroform) (MeOH, EtAc)

Halogenated Waste Carboy Non-Halogenated Waste Carboy

DESTINATION:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating (R)-(+)-2-(Phenylcarbamoyloxy)propionic acid
waste streams.

Spill Response Protocol

Immediate steps to take if the powder is spilled on the bench or floor.
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\
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Figure 2: Sequential workflow for managing dry powder spills.[1][2][3]

Part 6: Regulatory & Compliance Notes

o US EPA (RCRA): While this specific compound may not have a dedicated "P" or "U" list
code, it falls under the "Characteristic" waste definition if it exhibits ignitability (unlikely for
solid) or reactivity. It is best classified as Non-Regulated Hazardous Waste (unless mixed
with regulated solvents) but must be incinerated due to the carbamate structure [1].

e European Waste Catalogue (EWC): Classify under 16 05 08* (discarded organic chemicals
consisting of or containing hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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